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Introduction

1-Undecanol, a fatty alcohol with the chemical formula C11H240, is a versatile compound
utilized in various industrial applications, including as a flavoring agent in foods and in
perfumery.[1][2][3][4] Its presence in consumer products and subsequent potential release into
the environment necessitates a thorough understanding of its environmental fate and
biodegradability. This technical guide provides a comprehensive overview of the current
scientific knowledge regarding 1-Undecanol's behavior in the environment, its susceptibility to
biodegradation, and its potential for bioaccumulation and ecotoxicity. The information is
presented to support environmental risk assessments and to guide the development of
sustainable practices.

Physical and Chemical Properties

The environmental transport and fate of a chemical are largely governed by its physical and
chemical properties. 1-Undecanol is a colorless, water-insoluble liquid with a floral, citrus-like
odor.[1][2][3] Key properties of 1-Undecanol are summarized in the table below.
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Property Value Reference
Molecular Formula C11H240 [5]
Molar Mass 172.31 g/mol [1][5]
Appearance Colorless liquid [1112][3]
Melting Point 11-19°C [1112]131[5]
Boiling Point 243 °C at 760 mm Hg [1][2][3][6]
Water Solubility 0.0057 g/L at 20 °C [5]
Vapor Pressure <1hPaat20°C [5]
Log Kow (Octanol-Water

N o 49at25°C [5]
Partition Coefficient)
Henry's Law Constant

) 7.3 x 10"-5 atm-cu m/mole [6]
(estimated)
Flash Point >82 °C [1][2]13]
Density 0.8298 g/mL at 20 °C [1][6]

Environmental Fate

The environmental fate of 1-Undecanol is dictated by a combination of transport and
degradation processes. Upon release into the environment, its low water solubility and high
octanol-water partition coefficient suggest that it will preferentially partition to soil, sediment,
and organic matter.[6][7]

Transport

» Soil: With an estimated organic carbon-water partition coefficient (Koc) of 8,800, 1-
Undecanol is expected to be immobile in soil.[6][7] Volatilization from moist soil surfaces can
occur but is likely attenuated by its strong adsorption to soil particles.[6][7] Volatilization from
dry soil is not expected to be a significant process due to its low vapor pressure.[6][7]

o Water: In aquatic environments, 1-Undecanol is expected to adsorb to suspended solids
and sediment.[6][7] Volatilization from water surfaces is a potential transport pathway, with
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estimated half-lives of 20 hours for a model river and 10 days for a model lake.[6] However,
adsorption to suspended solids and sediment will reduce the rate of volatilization, with an
estimated half-life of 9 months in a model pond when adsorption is considered.[6][7]

» Air: In the atmosphere, 1-Undecanol is expected to exist primarily in the vapor phase.[2][7]

1-Undecanol Release
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Fig. 1: Environmental fate and transport pathways of 1-Undecanol.

Biodegradability

Biodegradation is a primary mechanism for the removal of 1-Undecanol from the environment.
Studies have shown that it is susceptible to aerobic biodegradation by microorganisms.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Undecanol
https://www.echemi.com/products/pid_Seven1460-n-undecanol.html
https://www.benchchem.com/product/b7770649?utm_src=pdf-body
https://www.atamanchemicals.com/undecyl-alcohol-1-undecanol-undecanol-hendecanol_u24697/
https://www.echemi.com/products/pid_Seven1460-n-undecanol.html
https://www.benchchem.com/product/b7770649?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770649?utm_src=pdf-body
https://www.benchchem.com/product/b7770649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Test Type Result Duration Inoculum Reference
Theoretical BOD  27.6% 5 days Sewage [21[6]1[71[8]
Acclimated
Theoretical BOD 16.50% 5 days mixed microbial [61[71[8]
cultures
Biodegradation Zero-order: )
- Activated sludge [2][61[8]
Rate 0.125 ppm/hour
Biodegradation First-order: 6.1 x ]
- Activated sludge [2][6][8]
Rate Constant 107-3 /hour

Calculated Half- _
i 4.7 days - Activated sludge [2][61[8]
ife

The aerobic biodegradation of 1-Undecanol is expected to proceed via the oxidation of the
terminal alcohol group to an aldehyde, followed by further oxidation to a carboxylic acid
(undecanoic acid). This fatty acid can then enter the beta-oxidation pathway, where it is
sequentially broken down to acetyl-CoA, which can then enter the citric acid cycle for complete
mineralization to carbon dioxide and water.

Aerobic Biodegradation Pathway

1-Undecanol Alcohol Dy Undecanal Aldehyde De L ic Acid o Citric Acid Cycle
(C11H240) (C11H220) (C11H2202) ST | Acetyl-CoA (TCA Cycle)

Click to download full resolution via product page

Fig. 2: Plausible aerobic biodegradation pathway for 1-Undecanol.

Abiotic Degradation

Abiotic degradation processes, which are non-biological, also contribute to the transformation
of 1-Undecanol in the environment.
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o Atmospheric Photodegradation: In the atmosphere, 1-Undecanol is degraded by reaction
with photochemically-produced hydroxyl radicals.[6][7] The estimated atmospheric half-life
for this reaction is approximately 23 hours.[6][7]

o Hydrolysis: 1-Undecanol is not expected to undergo hydrolysis in the environment as it
lacks functional groups that are susceptible to this process under normal environmental
conditions.[6]

Bioaccumulation Potential

The potential for a chemical to accumulate in living organisms is an important aspect of its
environmental risk assessment.

Parameter Value Interpretation Reference

Indicates a potential
Log Kow 4.9 ) ) [5]
for bioaccumulation.

. . Suggests a moderate
Bioconcentration

potential for
Factor (BCF) 86 ] o [61[7]
_ bioconcentration in
(estimated)

aguatic organisms.

While the Log Kow suggests a potential for bioaccumulation, the estimated BCF indicates that
this potential is moderate. The ready biodegradability of 1-Undecanol likely limits its
persistence in organisms, thereby reducing the extent of bioaccumulation.

Ecotoxicity

The ecotoxicity of 1-Undecanol has been evaluated in aquatic organisms.
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. . Exposure
Organism Endpoint Value . Test Type Reference
Duration
Fathead
Minnow
] LC50 1.04 mg/L 96 hours Flow-through [51[9]

(Pimephales

promelas)
Toxic to
aguatic
organisms,
may cause

Aquatic Life - long-term - - [9]
adverse

effects in the
aguatic

environment.

These data indicate that 1-Undecanol is toxic to aquatic life.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific
findings. The following outlines the methodology for a key biodegradability test.

OECD 301F: Manometric Respirometry Test

The OECD 301F test is a standard method for assessing the ready biodegradability of chemical
substances.[10][11][12][13][14]

e Principle: This method determines the biodegradability of a substance by measuring the
amount of oxygen consumed by microorganisms during the degradation process in a closed
respirometer.[10][11][12][13] The oxygen uptake is measured over a 28-day period and is
expressed as a percentage of the theoretical oxygen demand (ThOD).[13]

» Apparatus: A manometric respirometer, which is a closed flask connected to a device that
measures changes in pressure or volume resulting from oxygen consumption.
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e Inoculum: The source of microorganisms is typically activated sludge from a sewage
treatment plant.[14]

e Procedure:

o A known concentration of the test substance (e.g., 100 mg/L) is added to a mineral
medium inoculated with a small amount of activated sludge.[14]

o The mixture is placed in the respirometer flask and stirred continuously at a constant
temperature (e.g., 22 = 1°C) in the dark.[14]

o The consumption of oxygen is measured periodically over 28 days.

o Ablank control containing only the inoculum and mineral medium is run in parallel to
determine the background oxygen consumption.

o Areference substance (e.g., aniline) is also tested to verify the activity of the inoculum.[14]

o Data Interpretation: The percentage of biodegradation is calculated as the ratio of the
measured oxygen consumption (corrected for the blank) to the ThOD. A substance is
considered "readily biodegradable" if it reaches at least 60% biodegradation within a 10-day
window during the 28-day test period.[10]
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Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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